N-(6-isopropylbenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: 4-oxo-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)chromene-2-carboxamide
• InChI: InChI=1S/C20H16N2O3S/c1-11(2)12-7-8-14-18(9-12)26-20(21-14)22-19(24)17-10-15(23)13-5-3-4-6-16(13)25-17/h3-11H,1-2H3,(H,21,22,24)
• InChI Key: QRZXCDKALCOTAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C20H16N2O3S
• Molecular Weight: 364.4 g/mol

Description

“N-(6-isopropylbenzo[d]thiazol-2-yl)-4-oxo-4H-chromene-2-carboxamide” is a complex organic compound that contains several functional groups and rings, including a benzothiazole ring and a chromene ring. Benzothiazole derivatives are known to exhibit a wide range of biological activities such as antioxidant, analgesic, antibacterial, anticancer, antiallergic, antihypertensive, anti-inflammatory, antimalarial, antifungal, and antipsychotic.

Synthesis Analysis

The synthesis of similar compounds often involves coupling reactions. For instance, a series of novel β-naphthol derivatives containing benzothiazolylamino and various heteroaryl groups were efficiently synthesized via Betti reaction.

Molecular Structure Analysis

The molecular structure of similar compounds can be analyzed using various spectroscopic techniques, including IR, 1H NMR, 13C NMR, and mass spectrometry.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions. They have reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place.

Scientific Research Applications

Anticancer Activity

• Research indicates that this compound possesses potential anticancer properties. .

Anti-inflammatory Effects

• The compound has shown anti-inflammatory activity in preclinical studies. .

Antioxidant Properties

• Antioxidants play a crucial role in protecting cells from oxidative damage. .

Neuroprotective Potential

• Some studies suggest that this compound may have neuroprotective properties. .

Antimicrobial Activity

• Preliminary research indicates that the compound possesses antimicrobial activity against certain bacteria and fungi. .

Cardiovascular Health

• The compound’s effects on cardiovascular health are being investigated. .

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on their specific structure and the biological system they interact with. Some compounds could activate the release of calcium ions in insect (M. separata) central neurons at a higher concentration.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions. Information about the safety and hazards of specific compounds can often be found in databases like PubChem.

Future Directions

Benzothiazole derivatives have shown promise in various areas of research, including medicinal chemistry. Future research could focus on synthesizing new derivatives and studying their biological activities.